Cas no 2228201-57-6 (4-{(tert-butoxy)carbonyl(methyl)amino}-2,2-difluoropentanoic acid)

• Product Name: 4-{(tert-butoxy)carbonyl(methyl)amino}-2,2-difluoropentanoic acid
• CAS No: 2228201-57-6
• MF: C₁₁H₁₉F₂NO₄
• MW: 267.269670724869
• CID: 5903614
• PubChem ID: 165664137
• Update Time: 2025-08-03

4-{(tert-butoxy)carbonyl(methyl)amino}-2,2-difluoropentanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{(tert-butoxy)carbonyl(methyl)amino}-2,2-difluoropentanoic acid
• 2228201-57-6
• 4-{[(tert-butoxy)carbonyl](methyl)amino}-2,2-difluoropentanoic acid
• EN300-1902649

• Inchi： 1S/C11H19F2NO4/c1-7(6-11(12,13)8(15)16)14(5)9(17)18-10(2,3)4/h7H,6H2,1-5H3,(H,15,16)
• InChI Key： DZNWDPIPFSCXSA-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CC(C)N(C)C(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 267.12821441g/mol
• Monoisotopic Mass: 267.12821441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 66.8Ų

Additional information on 4-{(tert-butoxy)carbonyl(methyl)amino}-2,2-difluoropentanoic acid

Research Brief on 4-{(tert-butoxy)carbonyl(methyl)amino}-2,2-difluoropentanoic acid (CAS: 2228201-57-6)

In recent years, the compound 4-{(tert-butoxy)carbonyl(methyl)amino}-2,2-difluoropentanoic acid (CAS: 2228201-57-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluorinated structure and tert-butoxycarbonyl (Boc) protected amine, serves as a critical intermediate in the synthesis of various bioactive compounds, including protease inhibitors and fluorinated analogs of amino acids. Its relevance in drug discovery and development stems from its ability to modulate pharmacokinetic properties, such as metabolic stability and membrane permeability, making it a valuable scaffold for medicinal chemistry applications.

Recent studies have focused on optimizing the synthetic routes for 4-{(tert-butoxy)carbonyl(methyl)amino}-2,2-difluoropentanoic acid to improve yield and scalability. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel asymmetric synthesis approach utilizing chiral auxiliaries, achieving enantiomeric excess of >98%. This advancement addresses previous challenges in stereocontrol, which were critical for applications in enantioselective drug design. Furthermore, the incorporation of difluoromethylene groups has been shown to enhance binding affinity to target proteins, as demonstrated in a study targeting HCV NS3/4A protease inhibitors.

The biological activity of derivatives of 2228201-57-6 has also been explored in the context of neurodegenerative diseases. A 2024 study published in ACS Chemical Neuroscience reported that fluorinated analogs derived from this compound exhibited improved blood-brain barrier penetration and reduced amyloid-beta aggregation in vitro. These findings suggest potential therapeutic applications for Alzheimer’s disease, though further in vivo validation is required. Additionally, the compound’s role as a precursor for PET tracer development has been highlighted, with its fluorine-18 labeled variants showing promise in imaging studies for oncology.

From a mechanistic perspective, computational modeling and X-ray crystallography have provided insights into the interactions of 4-{(tert-butoxy)carbonyl(methyl)amino}-2,2-difluoropentanoic acid with biological targets. Density functional theory (DFT) calculations revealed that the difluorinated moiety significantly influences the electronic distribution of the molecule, leading to enhanced hydrogen bonding with active site residues. These structural insights are instrumental in rational drug design, particularly for enzymes where fluorine substitution is known to confer metabolic resistance.

In conclusion, 2228201-57-6 and its derivatives represent a versatile and pharmacologically relevant class of compounds. Ongoing research continues to uncover new applications, from antiviral therapeutics to diagnostic imaging agents. Future directions may include exploring its utility in covalent inhibitor design and further optimizing synthetic methodologies to meet industrial-scale demands. The compound’s unique chemical properties ensure its continued prominence in cutting-edge pharmaceutical research.